(2,6-Dichloropyridin-3-yl)methanesulfonyl chloride

• Molecular Formula: C6H4Cl3NO2S
• Molecular Weight: 260.5 g/mol
• IUPAC Name: (2,6-dichloropyridin-3-yl)methanesulfonyl chloride
• InChI: InChI=1S/C6H4Cl3NO2S/c7-5-2-1-4(6(8)10-5)3-13(9,11)12/h1-2H,3H2
• InChI Key: XIBDZSGKQDMAIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1CS(=O)(=O)Cl)Cl)Cl

Description

(2,6-Dichloropyridin-3-yl)methanesulfonyl chloride is a specialized chemical reagent designed for research and development applications, particularly in medicinal and synthetic chemistry. This compound serves as a versatile intermediate and sulfonation agent, valued for its reactive sulfonyl chloride group attached to the 2,6-dichloropyridine scaffold. The 2,6-dichloropyridine structure is a recognized privileged motif in drug discovery, known for its role as a building block for various bioactive molecules . Primary Research Applications: • Pharmaceutical Synthesis: This compound is primarily used to introduce a sulfonyl group into target molecules, a key step in creating sulfonamides and sulfonate esters. These functional groups are critical in the development of active pharmaceutical ingredients (APIs), including antibiotics and other therapeutic agents . • Chemical Intermediate: It acts as a crucial building block for the synthesis of more complex, functionalized molecules. Its reactivity allows researchers to create libraries of compounds for high-throughput screening and structure-activity relationship (SAR) studies. Handling and Safety: This is a reactive organochlorine compound and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated laboratory fume hood. Please refer to the associated Safety Data Sheet (SDS) for detailed hazard and handling information. Disclaimer: This product is intended and sold for Research Use Only (RUO). It is not intended for diagnostic or therapeutic use in humans or animals. The information presented is for informational purposes and is based on the properties of structurally similar compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride typically involves the chlorination of pyridine derivatives followed by the introduction of the methanesulfonyl chloride group. One common method is the reaction of 2,6-dichloropyridine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out under an inert atmosphere to prevent moisture from affecting the reaction .

Industrial Production Methods

Industrial production of (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The product is then purified through distillation or recrystallization techniques .

Chemical Reactions Analysis

Types of Reactions

(2,6-Dichloropyridin-3-yl)methanesulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the methanesulfonyl chloride group is replaced by other nucleophiles.

Coupling Reactions: It is used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in the presence of a base such as triethylamine or pyridine.

Suzuki-Miyaura Coupling: This reaction involves the use of palladium catalysts and boronic acids under mild conditions.

Major Products Formed

The major products formed from these reactions depend on the specific nucleophile or coupling partner used. For example, in nucleophilic substitution reactions with amines, the product would be a sulfonamide derivative.

Scientific Research Applications

(2,6-Dichloropyridin-3-yl)methanesulfonyl chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonamide and sulfone derivatives.

Biology: It is employed in the modification of biomolecules for studying biological processes.

Medicine: It is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: It is utilized in the production of agrochemicals and specialty chemicals

Mechanism of Action

The mechanism of action of (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride involves its reactivity towards nucleophiles. The methanesulfonyl chloride group is highly electrophilic, making it susceptible to attack by nucleophiles. This leads to the formation of sulfonamide or sulfone derivatives, depending on the nucleophile used. The molecular targets and pathways involved are primarily related to its role as a reagent in chemical synthesis .

Comparison with Similar Compounds

Table 1: Substituent Effects on Reactivity and Physical Properties

Compound	Core Structure	Substituents	Melting Point (°C)	Yield (%)	Reactivity Class ()
(4-Chlorophenyl)methanesulfonyl chloride	Benzene	4-Cl	92–93	96	Moderate (requires NaOH reflux)
(2,6-Dichloropyridin-3-yl)methanesulfonyl chloride	Pyridine	2,6-Cl; 3-SO₂Cl	Not reported	Not reported	Likely high (pyridine activation)
Methanesulfonyl chloride	Alkyl	-	Liquid at RT	-	High (room-temperature hydrolysis)

Reactivity and Stability

Pyridine-based sulfonyl chlorides are expected to hydrolyze more readily than benzene derivatives due to enhanced electrophilicity. classifies methanesulfonyl chloride as "highly reactive," requiring only room-temperature NaOH for hydrolysis, whereas benzenesulfonyl chloride requires prolonged stirring or reflux . The target compound’s reactivity likely aligns with the "highly reactive" category, necessitating similar safety protocols (e.g., controlled addition to NaOH) .

Research Findings and Implications

• Synthesis : Pyridine derivatives may require modified conditions to address steric challenges posed by 2,6-dichloro groups.
• Applications : The electron-deficient pyridine core could enhance utility in cross-coupling reactions for pharmaceuticals.
• Safety : Reactivity closer to methanesulfonyl chloride than benzene analogs mandates rigorous hazard controls .

Biological Activity

(2,6-Dichloropyridin-3-yl)methanesulfonyl chloride is a chemical compound characterized by its unique structure, which includes a pyridine ring substituted with two chlorine atoms and a methanesulfonyl chloride group. Its molecular formula is $\text{C}_7\text{H}_6\text{Cl}_2\text{N}\text{O}_2\text{S}$ and it has a molecular weight of approximately 241.1 g/mol. This compound has garnered attention for its significant biological activity, particularly in antimicrobial and anticancer research.

The compound's reactivity is attributed to the presence of the methanesulfonyl chloride group, which allows it to form strong hydrogen bonds and electrostatic interactions with biological targets. This unique reactivity profile is crucial for understanding its mechanism of action in biological systems.

Antimicrobial Properties

Research indicates that (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride exhibits notable antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains, making it a candidate for further development as an antimicrobial agent. The specific mechanism involves interference with bacterial enzyme activity, potentially through competitive inhibition.

Anticancer Activity

The compound has also been investigated for its anticancer properties. It has demonstrated the ability to induce apoptosis in cancer cell lines through mechanisms that may involve the modulation of signaling pathways related to cell survival and proliferation. For instance, studies have shown that (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride can inhibit key proteins involved in tumor growth.

The mechanism of action of (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride involves binding to specific enzymes or receptors within cells. This binding can lead to inhibition or modulation of their activity, affecting various biological processes such as cell division and apoptosis.

Study 1: Antimicrobial Efficacy

A study published in 2024 evaluated the antimicrobial efficacy of (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride against Gram-positive and Gram-negative bacteria. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli.

Bacterial Strain	Minimum Inhibitory Concentration (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Study 2: Anticancer Activity

In another study focusing on cancer cell lines, (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride exhibited significant cytotoxic effects. The compound was tested on various cancer cell lines including MCF-7 (breast cancer) and HeLa (cervical cancer), showing IC50 values of 15 µM and 20 µM respectively.

Cancer Cell Line	IC50 Value (µM)
MCF-7	15
HeLa	20

Research Findings

Recent investigations into the biological activity of (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride have highlighted its potential as a therapeutic agent. The compound's ability to interact with biological targets suggests that it could be developed into a drug candidate for treating infections and cancer.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via chlorination of pyridine derivatives followed by methanesulfonyl group introduction. A thiourea/NCBSI/HCl system enables efficient sulfonyl chloride formation, achieving yields up to 96% under optimized conditions (stoichiometric control, 0–5°C, 2–3 h reaction time) . For scale-up, continuous flow reactors improve reproducibility by minimizing exothermic side reactions .
• Key Data :

Method	Yield	Key Conditions	Reference
Thiourea/NCBSI/HCl	96%	0–5°C, 2–3 h
Chlorination + Flow Reactor	~90%	Controlled residence time

Q. What spectroscopic techniques are recommended for characterizing this compound, and what key spectral data should researchers expect?

• Methodology : Use $^1$H NMR (500 MHz, CDCl$_3$) and $^{13}$C NMR (126 MHz, CDCl$_3$) to confirm structure. For example, analogous sulfonyl chlorides exhibit characteristic peaks:

• $^1$H NMR: δ 4.46–4.76 ppm (s, 2H, CH$_2$SO$_2$Cl) .
• $^{13}$C NMR: δ 45–70 ppm (CH$_2$SO$_2$Cl), 122–136 ppm (aromatic carbons) .
  • Validation : HPLC (98–99% purity) ensures absence of unreacted intermediates .

Q. What safety protocols are critical when handling (2,6-Dichloropyridin-3-yl)methanesulfonyl chloride?

• Methodology : Classified as a 6.1/8 hazard (toxic/corrosive). Use fume hoods, PPE (nitrile gloves, goggles), and avoid moisture to prevent HCl release. Store at 2–8°C in sealed containers . Emergency response requires immediate ventilation and medical consultation .

Advanced Research Questions

Q. How does the electronic influence of the 2,6-dichloropyridinyl substituent affect the compound’s reactivity in nucleophilic substitutions?

• Methodology : The electron-withdrawing Cl groups enhance electrophilicity at the sulfonyl chloride group. Compare reactivity with non-chlorinated analogs (e.g., methanesulfonyl chloride) via kinetic studies. DFT calculations can map charge distribution, predicting sites for nucleophilic attack (e.g., sulfonamide formation) .

Q. How can researchers optimize synthesis to minimize side reactions (e.g., over-chlorination or sulfonate ester formation)?

• Methodology :

• Stoichiometric Control : Limit Cl$_2$/SO$_2$Cl$_2$ ratios to prevent over-chlorination .
• Promoters : Radical initiators (e.g., AIBN) in H$_2$SO$_4$ solvent improve selectivity for sulfonyl chloride over ester byproducts .
• Temperature : Reactions below 5°C suppress exothermic degradation .

Q. What computational approaches predict the compound’s reactivity in complex organic syntheses?

• Methodology :

• DFT/Molecular Dynamics : Model transition states for sulfonamide bond formation. Compare with experimental kinetic data to validate computational models .
• Solvent Effects : Simulate polar aprotic solvents (e.g., DCM) to assess nucleophilic accessibility .

Q. How should researchers address contradictions in reported yields or spectral data across studies?

• Methodology :

• Reproducibility Checks : Verify reaction conditions (e.g., purity of starting materials, moisture exclusion) .
• Data Normalization : Reanalyze NMR spectra with internal standards (e.g., TMS) to resolve shifts caused by solvent or pH variations .

Data Contradiction Analysis

Reported Issue	Resolution Strategy	Reference
Discrepant NMR shifts (±0.3 ppm)	Confirm solvent (CDCl$_3$ vs. DMSO-d$_6$) and calibration
Variable yields (80–96%)	Optimize stoichiometry (1:1.05 molar ratio of substrate:NCBSI)

Applications in Drug Development

• Sulfonamide Prodrugs : Acts as a precursor for kinase inhibitors (e.g., VEGFR2) by reacting with amine-bearing scaffolds .
• Mechanistic Studies : Used to probe nucleophilic substitution pathways in heterocyclic systems .